(5E)-2-Mercapto-5-[(1-methyl-1H-pyrrol-2-YL)-methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: 5-[(1-methylpyrrol-2-yl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C15H13N3OS/c1-17-9-5-8-12(17)10-13-14(19)18(15(20)16-13)11-6-3-2-4-7-11/h2-10H,1H3,(H,16,20)
• InChI Key: QJWXNGUQRYNOOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C=C2C(=O)N(C(=S)N2)C3=CC=CC=C3
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• CAS No.: 893345-42-1

Description

(5E)-2-Mercapto-5-[(1-methyl-1H-pyrrol-2-YL)-methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one is a useful research compound. Its molecular formula is C15H13N3OS and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

The synthesis of compounds with structures similar to the given molecule often involves complex reactions that yield derivatives with potential biological or chemical utility. For example, derivatives of pyrrole and imidazole have been synthesized through various methods, including cycloaddition reactions and condensations with hydrazonoyl halides or active methylene compounds. These synthetic pathways offer routes to a wide range of compounds with diverse properties and potential applications in medicinal chemistry and material science (Abdelhamid et al., 2012).

Biological Activity

Compounds structurally related to the query molecule have been explored for their biological activities, such as anti-inflammatory, analgesic, and antimicrobial properties. The design and synthesis of these compounds often target specific biological pathways or receptors, with the aim of discovering new therapeutic agents. For example, derivatives of 1H-pyrrole have been studied as angiotensin II receptor antagonists, offering insights into the design of potential antihypertensive agents (Bovy et al., 1993).